[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(3-methoxy-phenyl)-methanone

• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C18H19ClN2O4S/c1-25-16-4-2-3-14(13-16)18(22)20-9-11-21(12-10-20)26(23,24)17-7-5-15(19)6-8-17/h2-8,13H,9-12H2,1H3
• InChI Key: FFUYVUBUEYGDEZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(3-methoxy-phenyl)-methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as CBP-307 and is a member of the piperazine class of compounds. The purpose of

Scientific Research Applications

CBP-307 has been found to have potential therapeutic applications in the treatment of various diseases. Several scientific studies have reported the potential use of CBP-307 in the treatment of cancer, inflammation, and neuropathic pain. CBP-307 has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In addition, CBP-307 has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of neuropathic pain.

Mechanism of Action

The mechanism of action of CBP-307 is not fully understood, but several studies have suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways involved in the growth and survival of cancer cells. CBP-307 has been found to inhibit the activity of AKT, a protein kinase that plays a key role in cell growth and survival. In addition, CBP-307 has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
CBP-307 has been found to have several biochemical and physiological effects. In vitro studies have shown that CBP-307 inhibits the growth and proliferation of cancer cells and induces apoptosis in cancer cells. In addition, CBP-307 has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of neuropathic pain. CBP-307 has also been found to have minimal toxicity in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

The advantages of using CBP-307 in lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer cells, its anti-inflammatory and analgesic effects, and its minimal toxicity. However, one of the limitations of using CBP-307 in lab experiments is its low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the mechanism of action of CBP-307 and its potential therapeutic applications.

Future Directions

There are several future directions for CBP-307 research. One direction is to investigate the potential use of CBP-307 in combination with other drugs for the treatment of cancer. Another direction is to investigate the potential use of CBP-307 in the treatment of other diseases, such as inflammation and neuropathic pain. Additionally, more research is needed to fully understand the mechanism of action of CBP-307 and its potential therapeutic applications.

Synthesis Methods

The synthesis of CBP-307 involves the reaction of 4-chlorobenzenesulfonyl chloride with piperazine in the presence of a base to form 4-(4-chlorobenzenesulfonyl)piperazine. This intermediate is then reacted with 3-methoxybenzoyl chloride in the presence of a base to form CBP-307. The synthesis of CBP-307 has been reported in several scientific publications, and the compound has been synthesized using different methods.